Cas no 13086-84-5 (di-tert-butyl phosphonate)

di-tert-butyl phosphonate Properties

Names and Identifiers

• Di-tert-butyl phosphite
• Phosphorous acid di-tert-butyl ester
• Di-tert-butyl phosphonate
• Einecs 235-996-8
• di-t-Butyl phosphite
• Ditertiarybutyl phosphite
• Di(tert-butyl) hydrogen phosphite
• bis(1,1-dimethylethyl) phosphonate
• Phosphonic acid di-tert-butyl ester
• Di-tert-butyl phosphite 95%
• Di-tert-butyl phosphite ,97.5%
• HLMXUWAUCZMWOG-UHFFFAOYSA-N
• D5814
• 13086-84-5
• SCHEMBL331977
• bis[(2-methylpropan-2-yl)oxy]-oxophosphanium
• CS-0020033
• EN300-1270553
• Di-tert-butoxy(oxo)phosphanium
• Phosphonic acid, bis(1,1-dimethylethyl) ester
• FT-0625365
• di-t-butyl phosphonate
• di-tert-butylphosphonate
• AKOS028109221
• EC 235-996-8
• AKOS015918198
• di-tert-butyl phosphonic acid
• DTXSID10926944
• Di-tert-butyl phosphite, 95%
• Di-tert-butyl phosphite;tert-Butyl phosphite ((C4H9O)2P(OH))
• PS-15640
• Bis(1,1-dimethylethyl) phosphonate
• Phosphonic Acid Bis(1,1-dimethylethyl) Ester; Phosphonic Acid Di-tert-butyl Ester; Di-tert-butyl Phosphonate
• EINECS 235-996-8
• di-tert-butyl phosphonate
• GEBLOQXLELCEEO-UHFFFAOYSA-N
• BIS(TERT-BUTOXY)(OXO)-??-PHOSPHANYLIUM
• DI-TERT-BUTYL PHOSPHITE
• +Expand

• MDL： MFCD00014999
• InChIKey： HLMXUWAUCZMWOG-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H19O3P/c1-7(2,3)10-12(9)11-8(4,5)6/h12H,1-6H3
• SMILES： CC(C)(C)OP(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 194.10700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 194.107
• Heavy Atom Count: 12
• Complexity: 118
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 38.7

Experimental Properties

• LogP: 2.83580
• PSA: 52.28000
• Refractive Index: n20/D 1.419
• Boiling Point: 66-68°C/0.5mm
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: Fahrenheit: 325.4 ° f < br / > Celsius: 163 ° C < br / >
• Solubility: Soluble in organic solvents
• Color/Form: Yellowish liquid
• Solubility: Not determined
• Sensitiveness: Air & Moisture Sensitive
• Density: 0.960 g/L at 25 °C

di-tert-butyl phosphonate Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3265 8 / PGIII
• Hazard Statement： H314-H317
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger

di-tert-butyl phosphonate Customs Data

• HS CODE：2920901900
• Customs Data：

  China Customs Code:

  2920901900

  Overview:

  2920901900 Phosphite ester.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920901900 VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%